
Malantide Peptide: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Malantide

Cat. No.: B549818 Get Quote

Executive Summary
Malantide is a synthetic dodecapeptide that serves as a highly specific and efficient substrate

for cAMP-dependent Protein Kinase (PKA) and Protein Kinase C (PKC). Its well-defined

sequence and favorable kinetic properties make it a valuable tool in biochemical and cellular

research for the accurate measurement of protein kinase activity. This document provides a

comprehensive technical overview of the Malantide peptide, including its core properties,

detailed kinetic data, experimental protocols for its use in kinase assays, and visualization of its

role in cellular signaling.

Peptide Core Properties
Malantide is a 14-amino acid peptide with a specific sequence designed for optimal recognition

and phosphorylation by key protein kinases.

Amino Acid Sequence
The primary structure of Malantide is as follows:

Full Sequence: H-Arg-Thr-Lys-Arg-Ser-Gly-Ser-Val-Tyr-Glu-Pro-Leu-Lys-Ile-OH[1]

One-Letter Code: RTKRSGSVYEPLKI[1]

Physicochemical Properties
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The fundamental physicochemical properties of the Malantide peptide are summarized in the

table below.

Property Value Reference

Molecular Formula C₇₂H₁₂₄N₂₂O₂₁ [1]

Molecular Weight (Avg.) 1633.88 Da [1]

Theoretical pI 10.69 [1]

Sequence Length 14 Amino Acids [1]

GRAVY -0.96 [1]

Quantitative Bioactivity Data
Malantide is a substrate for several protein kinases. Its kinetic parameters have been

determined, highlighting its high affinity for PKA and PKC. The Vmax/Km ratio, a measure of

catalytic efficiency, underscores its utility in sensitive kinase assays.

Enzyme Kₘ Value Vₘₐₓ Value Reference

cAMP-dependent

Protein Kinase (PKA)
15 µM 23.8 units/mg [2]

Protein Kinase C

(PKC)
16 µM Not Specified [2]

cGMP-dependent

Protein Kinase (PKG)
233 µM 6.6 units/mg [2]

Role in Cellular Signaling
Malantide functions as a model substrate for PKA, a critical enzyme in the cyclic AMP (cAMP)

signaling pathway. This pathway is fundamental to a vast array of cellular processes, including

metabolism, gene transcription, and cell growth. The activation of G-protein coupled receptors

(GPCRs) by extracellular signals leads to the production of cAMP, which in turn activates PKA.

PKA then phosphorylates specific downstream substrates on serine or threonine residues,
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modulating their activity. Malantide mimics these natural substrates, allowing for the specific

measurement of PKA activity.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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